Cas no 22906-09-8 (Benzene, 1,1'-(1,7-heptanediyl)bis-)

• Product Name: Benzene, 1,1'-(1,7-heptanediyl)bis-
• CAS No: 22906-09-8
• MF: C₁₉H₂₄
• MW: 252.393865585327
• CID: 1412568
• PubChem ID: 12485011
• Update Time: 2025-04-20

Benzene, 1,1'-(1,7-heptanediyl)bis- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,1'-(1,7-heptanediyl)bis-
• 7-phenylheptylbenzene
• 1,1'-(Heptane-1,7-diyl)dibenzene
• 22906-09-8
• 1,7-diphenylheptane
• DTXSID90500004

• Inchi： 1S/C19H24/c1(2-6-12-18-14-8-4-9-15-18)3-7-13-19-16-10-5-11-17-19/h4-5,8-11,14-17H,1-3,6-7,12-13H2
• InChI Key： GQJMIKVSYWHDMK-UHFFFAOYSA-N
• SMILES： C(CCCC1C=CC=CC=1)CCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 252.18792
• Monoisotopic Mass: 252.187800766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids